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Compound of Interest

Compound Name: 4-(Methylthio)phenylacetonitrile

Cat. No.: B1302252 Get Quote

In-Depth Technical Safety Guide: 4-
(Methylthio)phenylacetonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety information for

4-(Methylthio)phenylacetonitrile (CAS No. 38746-92-8), also known as 2-(4-

methylsulfanylphenyl)acetonitrile. The information is compiled from various safety data sheets

and chemical databases to ensure a thorough understanding of its properties and associated

hazards.

Chemical and Physical Properties
The fundamental physical and chemical characteristics of 4-(Methylthio)phenylacetonitrile
are summarized in the table below. This data is essential for proper handling, storage, and use

in a laboratory setting.
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Property Value Citation(s)

CAS Number 38746-92-8 [1][2][3]

Molecular Formula C₉H₉NS [1][3]

Molecular Weight 163.24 g/mol [3]

Appearance Off-white to yellow solid [4][5]

Melting Point 42-43 °C [3][4]

Boiling Point 120.5-127.5 °C at 1 Torr [4][5]

Density 1.1 ± 0.1 g/cm³ [2]

Storage Temperature
Sealed in a dry place at room

temperature
[4][5]

Hazard Identification and Classification
4-(Methylthio)phenylacetonitrile is classified as an irritant. The following table outlines its

hazard statements and precautionary measures as per the Globally Harmonized System

(GHS).
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Hazard
Class

GHS
Pictogram

Signal
Word

Hazard
Statement(s
)

Precautiona
ry
Statement(s
)

Citation(s)

Skin Irritation GHS07 Warning

H315:

Causes skin

irritation

P264, P280,

P302+P352,

P332+P313,

P362

[1]

Eye Irritation GHS07 Warning

H319:

Causes

serious eye

irritation

P264, P280,

P305+P351+

P338,

P337+P313

[1]

Respiratory

Irritation
GHS07 Warning

H335: May

cause

respiratory

irritation

P261, P271,

P304+P340,

P312,

P403+P233,

P405, P501

[1]

Toxicological Information
A thorough review of available safety data indicates that specific quantitative toxicological

studies, such as LD50 (lethal dose, 50%) and LC50 (lethal concentration, 50%), for 4-
(Methylthio)phenylacetonitrile have not been widely conducted or published. Several

sources explicitly state that data on acute toxicity (oral, dermal, inhalation), carcinogenicity,

mutagenicity, and reproductive toxicity is not available.[6][7] The toxicological properties of this

compound have not been thoroughly investigated.[7]

Experimental Protocols
While specific experimental reports on the toxicology of 4-(Methylthio)phenylacetonitrile are

not readily available, the evaluation of its irritant properties would follow standardized

guidelines. The methodologies for assessing skin and eye irritation are well-established by the

Organisation for Economic Co-operation and Development (OECD).
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OECD Guideline 439: In Vitro Skin Irritation:
Reconstructed Human Epidermis (RhE) Test Method
This in vitro test is designed to identify substances that cause skin irritation.[1][3][8]

Methodology:

Test System: A three-dimensional reconstructed human epidermis model is used, which

mimics the upper layers of human skin.[4]

Application: The test chemical is applied topically to the surface of the RhE tissue.[4]

Exposure: The exposure time is typically up to 60 minutes.

Viability Assessment: After exposure and a post-incubation period, cell viability is determined

using a colorimetric assay, most commonly the MTT assay. In this assay, the vital dye MTT is

converted by mitochondrial enzymes of viable cells into a blue formazan salt, which is then

extracted and measured spectrophotometrically.[4]

Classification: A substance is classified as a skin irritant if the tissue viability is reduced

below a certain threshold (typically ≤ 50%) compared to a negative control.[4]

OECD Guideline 405: Acute Eye Irritation/Corrosion
This guideline describes the procedure for assessing the potential of a substance to cause eye

irritation or corrosion.[2]

Methodology:

Weight-of-the-Evidence Analysis: Before in vivo testing, all existing data is evaluated to avoid

unnecessary animal testing.[2][9]

Animal Model: If required, the test is typically performed on albino rabbits.[9]

Application: A single dose of the test substance is applied to the conjunctival sac of one eye

of the animal. The other eye serves as a control.[2][9]
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Observation: The eyes are examined for ocular reactions at specified intervals (e.g., 1, 24,

48, and 72 hours) after application.[10]

Scoring: The degree of eye irritation is scored based on the cornea, iris, and conjunctiva.

The scores are used to classify the irritancy potential of the substance.

Visualized Workflows and Pathways
To facilitate a clearer understanding of the safety protocols and logical relationships in

assessing the hazards of 4-(Methylthio)phenylacetonitrile, the following diagrams have been

generated using Graphviz.
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Safe Handling Workflow

Start: Receive Chemical

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in a Well-Ventilated Area
(Fume Hood)

Store in a Cool, Dry Place
Away from Incompatible Materials

Dispose of Waste According to
Local Regulations

End of Process

Click to download full resolution via product page

Caption: General safe handling workflow for 4-(Methylthio)phenylacetonitrile.
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Tiered Testing Strategy for Irritation Assessment (Based on OECD Guidelines)

Substance to be Tested

Review Existing Data
(Human, Animal, In Vitro)

In Vitro Testing
(e.g., OECD TG 439 - RhE)

Insufficient Data

In Vivo Testing
(e.g., OECD TG 405 - Rabbit)

Inconclusive In Vitro or
Regulatory Requirement

Classify Hazard

Positive or Negative Result

Click to download full resolution via product page

Caption: Tiered testing strategy for skin and eye irritation assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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